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Compound of Interest

Compound Name: Isovaleryl-CoA

Cat. No.: B1199664 Get Quote

For researchers, scientists, and drug development professionals, the specificity and reliability of

antibodies are paramount for generating accurate and reproducible results. This guide provides

a framework for validating and comparing commercially available antibodies against

Isovaleryl-CoA Dehydrogenase (IVD), a critical enzyme in leucine metabolism. A deficiency in

IVD leads to the genetic disorder isovaleric acidemia.

Commercially Available IVD Antibodies: A
Comparative Overview
While a direct head-to-head comparison of performance data from manufacturers is often

unavailable, the following table summarizes key information for several commercially available

IVD antibodies. This information should serve as a starting point for your own in-house

validation.
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Supplier
Catalog

Number

Antibody

Type

Host

Species

Validated

Applications

(as per

datasheet)

Immunogen

Thermo

Fisher

Scientific

PA5-44896 Polyclonal Rabbit
Western Blot

(WB)

Synthetic

peptide

directed

towards the

N-terminal of

human IVD

(aa 65-114).

[1][2]

Thermo

Fisher

Scientific

MA5-29374 Monoclonal Mouse

WB,

Immunocytoc

hemistry/Imm

unofluoresce

nce (ICC/IF),

Flow

Cytometry,

ELISA,

Immunopreci

pitation (IP)

Recombinant

Human

Isovaleryl-

CoA

dehydrogena

se/IVD

protein

(His30-

His423).[3]

Novus

Biologicals
NBP2-03047

Monoclonal

(Clone:

OTI1B10)

Mouse

WB, ICC/IF,

Immunohisto

chemistry

(IHC), Flow

Cytometry

Full length

human

recombinant

protein of

human IVD

produced in

HEK293T

cells.

Elabscience E-AB-65247 Polyclonal Rabbit WB, IHC

Recombinant

fusion protein

of human

IVD.[4]
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Essential Validation Experiments: Detailed
Protocols
To ensure the specificity of your chosen IVD antibody, we recommend performing the following

validation experiments.

Western Blot (WB) for Specificity and Sensitivity
Western blotting is a fundamental technique to verify that the antibody recognizes a protein of

the correct molecular weight and to assess its sensitivity.
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Figure 1: Western Blot Workflow for IVD Antibody Validation
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Figure 2: Immunohistochemistry Workflow for IVD Antibody Validation
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Figure 3: Leucine Catabolism Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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